Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate

Core Science & Biosynthesis

Structural Elucidation of Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate: A Comprehensive NMR Guide

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Compound: Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate (CAS: 1823295-64-2)

Introduction & Molecular Complexity

The 1,4-diazepane (homopiperazine) scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized to enhance the metabolic stability and target affinity of central nervous system (CNS) agents and kinase inhibitors[1]. Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate is a highly functionalized intermediate[2][3].

Accurate structural elucidation of this compound via Nuclear Magnetic Resonance (NMR) spectroscopy presents three distinct physical chemistry challenges:

• N-Boc Rotameric Exchange: The tert-butyloxycarbonyl (Boc) group at N1 exhibits restricted rotation around the carbamate C–N bond due to its partial double-bond character. At 298 K, this manifests as a mixture of rotamers, leading to broadened or duplicated signals in both 1 H and 13 C NMR spectra[4][5].

• Stereocenter-Induced Diastereotopicity: The presence of the cyano group at C3 establishes a stable chiral center. Consequently, the two faces of the 7-membered diazepane ring are non-equivalent, rendering all geminal methylene protons (at C2, C5, C6, C7, and the benzyl group) diastereotopic and magnetically non-equivalent.

• Ring Pseudorotation: The 7-membered ring undergoes rapid conformational flipping (pseudorotation) at room temperature, which averages certain coupling constants but complicates multiplet analysis[6].

To unambiguously assign the NMR signals, a systematic, self-validating analytical workflow is required.

Logical workflow for the unambiguous NMR assignment of Boc-protected diazepanes.

Experimental Workflow & Protocol

To establish a self-validating system, researchers must not only acquire standard 1D spectra but also employ Variable Temperature (VT) NMR to resolve rotameric ambiguity.

Step-by-Step Methodology

Step 1: Sample Preparation

• Dissolve 15–20 mg of the compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) for standard acquisition, or DMSO- d6​ if VT-NMR is anticipated (due to its higher boiling point).

• Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal reference ( δ 0.00 ppm).

Step 2: 1D Acquisition (298 K)

• 1 H NMR: Acquire at ≥ 400 MHz using a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds. Expect line broadening for protons adjacent to N1 (C2-H 2​ and C7-H 2​ ).

• 13 C NMR: Acquire at ≥ 100 MHz using proton decoupling (zgpg30). Set D1 to 2.0–3.0 seconds to ensure adequate relaxation of the quaternary carbons (Boc C=O, Cyano C ≡ N, and Benzyl C ipso​ ).

Step 3: Variable Temperature (VT) NMR Validation (Optional but Recommended)

• If rotameric duplication prevents accurate integration (e.g., observing two distinct tert-butyl singlets), switch to DMSO- d6​ and heat the probe to 340 K.

• Causality: The added thermal energy overcomes the rotational barrier of the N-Boc carbamate bond, coalescing the rotameric signals into sharp, time-averaged peaks.

Step 4: 2D NMR Network Validation

• Acquire 1 H- 1 H COSY to trace the continuous spin system of the homopiperazine backbone (C5 → C6 → C7).

• Acquire 1 H- 13 C HSQC to map diastereotopic proton pairs to their single parent carbons.

• Acquire 1 H- 13 C HMBC to confirm the regiochemistry of the substituents (e.g., linking the benzyl protons to C5 and C3).

1 H NMR Chemical Shift Analysis

The 1 H NMR spectrum is defined by the strong deshielding effects of the heteroatoms and the cyano group, compounded by diastereotopicity.

Table 1: Predicted 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ , 298 K)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Causality & Structural Rationale
N1-Boc (CH 3​ )	1.42 – 1.48	s (broad)	9H	tert-Butyl methyls. Broadened due to slow rotameric exchange on the NMR timescale[4].
C6-H 2​	1.80 – 2.05	m	2H	Homopiperazine backbone. Most shielded ring protons as they are furthest from the nitrogens.
C5-H 2​	2.65 – 2.95	m	2H	Adjacent to N4 (benzyl). Appears as a complex multiplet due to diastereotopicity and coupling with C6.
C7-H 2​	3.20 – 3.55	m	2H	Adjacent to N1 (Boc). Broadened by rotamers and diastereotopic splitting.
C2-H 2​	3.40 – 3.85	m	2H	Sandwiched between N1 and C3. Highly deshielded; often appears as two distinct signals (H a​ and H b​ ).
N4-CH 2​ (Bn)	3.65 – 3.80	ABq	2H	Benzyl methylene. Appears as an AB quartet ( 2J≈13 Hz) because the adjacent C3 stereocenter makes these protons diastereotopic.
C3-H	4.15 – 4.40	m	1H	The most deshielded aliphatic proton. Shifted downfield by the adjacent N4, C2, and the anisotropic effect of the -C ≡ N group.
Ar-H (Bn)	7.25 – 7.38	m	5H	Phenyl ring protons; typical aromatic shielding environment.

13 C NMR Chemical Shift Analysis

The 13 C NMR spectrum provides definitive proof of the molecular framework, particularly the quaternary carbons which are invisible in standard 1 H NMR.

Table 2: Predicted 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ , 298 K)

Position	Chemical Shift ( δ , ppm)	Causality & Structural Rationale
C6	26.5 – 28.5	Aliphatic backbone; least deshielded carbon in the ring.
N1-Boc (CH 3​ )	28.4	tert-Butyl methyl carbons.
C7	45.5 – 48.0	Adjacent to N1 (Boc); frequently exhibits rotameric signal duplication (two peaks ∼ 0.5 ppm apart)[5].
C2	47.0 – 50.0	Between N1 and C3; deshielded by both. Also exhibits rotameric duplication.
C3	51.0 – 54.0	Methine carbon attached to the strongly electron-withdrawing -CN group.
C5	54.5 – 57.5	Adjacent to the basic N4 (benzyl) nitrogen.
N4-CH 2​ (Bn)	60.5 – 62.5	Benzyl methylene carbon; typical shift for N-benzyl groups.
N1-Boc (C q​ )	80.2 – 81.0	Quaternary carbon of the tert-butyl group; highly characteristic shift.
-C ≡ N	116.0 – 118.0	Cyano group carbon; falls in the classic sp-hybridized nitrile region.
Ar-C (m, p)	127.5 – 128.5	Aromatic meta and para carbons.
Ar-C (o)	128.5 – 129.5	Aromatic ortho carbons.
Ar-C (ipso)	137.5 – 139.0	Aromatic ipso carbon attached to the methylene group.
N1-Boc (C=O)	154.5 – 155.5	Carbamate carbonyl carbon; highly deshielded due to oxygen and nitrogen electronegativity.

2D NMR Strategies for Unambiguous Assignment

To achieve self-validation, the 1D assignments must be corroborated by 2D Heteronuclear Multiple Bond Correlation (HMBC). HMBC detects long-range ( 2J and 3J ) carbon-proton couplings, allowing researchers to "bridge" heteroatoms.

For Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate, the C3-Proton ( δ 4.15 – 4.40) acts as a critical anchor point. By irradiating this proton, we expect to see 2J and 3J correlations that map the entire right hemisphere of the molecule.

Key HMBC correlations from the C3 methine proton used to validate the regiochemistry of the cyano and benzyl groups.

By observing the 3J correlation from the C3-H to the Benzyl CH 2​ carbon, and conversely from the Benzyl CH 2​ protons back to C3 and C5, the exact placement of the benzyl group at N4 is unequivocally proven.

Conclusion

The structural elucidation of Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate requires a deep understanding of NMR phenomena specific to functionalized heterocycles. By accounting for N-Boc rotameric exchange, stereocenter-induced diastereotopicity, and utilizing a robust 1D/2D NMR workflow, researchers can confidently assign the chemical structure of this complex intermediate, ensuring high data integrity for downstream drug development applications.

References

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An In-Depth Technical Guide to the Crystallographic and Conformational Landscape of 3-Cyano-1,4-Diazepane Scaffolds

Introduction

The 1,4-diazepane ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its seven-membered heterocyclic structure provides a flexible yet constrained framework, allowing for the precise spatial orientation of substituents to interact with biological targets. The introduction of a cyano (-C≡N) group at the 3-position further functionalizes this scaffold, imparting unique electronic and steric properties that can significantly influence its molecular conformation and, consequently, its pharmacological activity.

This guide provides a comprehensive technical overview of the crystallographic data and three-dimensional conformation of 3-cyano-1,4-diazepane scaffolds. It is intended for researchers, scientists, and drug development professionals who are leveraging this chemical entity in their work. We will delve into the solid-state structures determined by X-ray crystallography, the conformational dynamics in solution as studied by NMR spectroscopy, and the experimental protocols necessary for this structural elucidation.

Conformational Landscape of the 1,4-Diazepane Ring

The seven-membered 1,4-diazepane ring is inherently non-planar and can adopt several low-energy conformations. The most commonly observed conformations in both solid-state and solution are the chair and twist-boat forms.

The specific conformation adopted is a delicate balance of several factors:

• Steric Hindrance: The size and orientation of substituents on the nitrogen and carbon atoms of the ring.

• Electronic Effects: Intramolecular interactions such as hydrogen bonding or dipole-dipole interactions.

• Crystal Packing Forces: In the solid state, the intermolecular forces can stabilize a conformation that might not be the absolute lowest in energy in solution.

Studies combining NMR spectroscopy, X-ray crystallography, and molecular modeling have revealed that N,N-disubstituted 1,4-diazepane derivatives, particularly those developed as orexin receptor antagonists, often favor a twist-boat conformation .[2] This can be influenced by intramolecular π-stacking interactions between substituents.[2] However, other substitution patterns frequently lead to a more stable chair conformation .[3][4] For instance, the crystal structure of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one clearly shows the seven-membered ring in a chair conformation with bulky substituents occupying equatorial positions to minimize steric strain.[3][4]

The Influence of the 3-Cyano Substituent

The introduction of a cyano group at the C3 position has significant conformational implications:

• Stereoelectronics: The cyano group is strongly electron-withdrawing and linear. Its presence can influence the puckering of the diazepine ring. The orientation of the C-CN bond (axial vs. equatorial) will be a key determinant of the overall molecular shape and dipole moment.

• Hydrogen Bonding: While the nitrile nitrogen is a weak hydrogen bond acceptor, it can participate in intermolecular interactions within a crystal lattice, potentially influencing crystal packing.[5]

• Steric Profile: The cyano group is sterically less demanding than larger alkyl or aryl groups, but its linear geometry imposes specific spatial constraints.

Crystallographic Data of 1,4-Diazepane Derivatives

Single-crystal X-ray diffraction provides the most definitive information about the three-dimensional structure of a molecule in the solid state. A search of the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures, reveals numerous examples of 1,4-diazepane derivatives.[6][7]

The table below summarizes representative crystallographic data for a substituted 1,4-diazepane, illustrating the type of information obtained from a diffraction experiment.

Compound	Formula	Crystal System	Space Group	Key Conformation	CSD Refcode
2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one	C₁₉H₂₀Cl₂N₂O	Monoclinic	P2₁/n	Chair	2166707[3]
(Z)-2-Benzylidene-1,4-ditosyl-2,3,4,5-tetrahydro-1H-benzo[e][3][8]diazepine	C₃₀H₂₈N₂O₄S₂	-	-	-	-[8]
(Z)-1,1,1-Trifluoro-3-(4-(1-(3-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrrol-3-yl)-1,4-diazepan-2-ylidene)propan-2-one	C₂₁H₁₉F₆N₃O₂	-	-	-	-[9]

Note: Specific cell parameters (a, b, c, α, β, γ) are detailed in the corresponding Crystallographic Information Files (CIFs).

This data is crucial for:

• Unambiguous structure determination.

• Understanding intermolecular interactions (e.g., hydrogen bonding, π-stacking) that govern crystal packing.

• Providing a basis for computational modeling and structure-activity relationship (SAR) studies.

Experimental Methodologies for Structural Elucidation

A dual approach using X-ray crystallography for solid-state analysis and NMR spectroscopy for solution-state analysis provides a complete picture of the conformational preferences of the 3-cyano-1,4-diazepane scaffold.

Single-Crystal X-ray Diffraction

Obtaining a high-quality single crystal is the most critical and often most challenging step in determining a crystal structure. The protocol below outlines a self-validating system for crystallizing novel 3-cyano-1,4-diazepane derivatives.

Protocol: Crystallization of 3-Cyano-1,4-Diazepane Derivatives

• Material Purification (Self-Validation Checkpoint 1):

  • Action: Purify the synthesized compound to >98% purity using column chromatography or recrystallization.

  • Causality: Impurities can inhibit crystal nucleation or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

  • Validation: Confirm purity by ¹H NMR, ¹³C NMR, and LC-MS. A sharp melting point is also a good indicator of high purity.

• Solvent Screening (Self-Validation Checkpoint 2):

  • Action: Assess the solubility of the compound in a range of solvents (e.g., methanol, ethanol, acetonitrile, ethyl acetate, dichloromethane, hexane).

  • Causality: The ideal crystallization system is one where the compound is sparingly soluble at room temperature and moderately soluble when heated. This allows for slow crystal growth upon cooling.

  • Validation: A successful solvent or solvent system will dissolve the compound upon heating and show signs of precipitation or cloudiness upon slow cooling.

• Crystallization Method Selection:

  • Method A: Slow Evaporation: Prepare a saturated solution of the compound in a suitable solvent in a vial. Cover the vial with a cap containing a few pinholes and leave it undisturbed.

    • Causality: As the solvent slowly evaporates, the solution becomes supersaturated, promoting the formation of well-ordered crystals.

  • Method B: Slow Cooling: Prepare a saturated solution at an elevated temperature. Allow the solution to cool slowly to room temperature, and then transfer to a refrigerator (4 °C).

    • Causality: A slow decrease in temperature reduces solubility gradually, which is essential for growing large, single crystals rather than a polycrystalline powder.

  • Method C: Vapor Diffusion: Place a concentrated solution of the compound in a small open vial. Place this vial inside a larger sealed jar containing a more volatile "anti-solvent" in which the compound is insoluble (e.g., hexane diffusing into an ethyl acetate solution).

    • Causality: The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Crystal Harvesting and Analysis (Self-Validation Checkpoint 3):

  • Action: Carefully harvest the best-looking crystals (clear, well-defined faces, no visible cracks).

  • Causality: The quality of the crystal directly impacts the quality of the diffraction data.

  • Validation: View the crystals under a microscope. Suitable crystals should be single, not twinned or agglomerated, and of an appropriate size (typically 0.1-0.3 mm in each dimension). They are now ready for mounting on a diffractometer.

Workflow Diagram: Single-Crystal X-ray Diffraction

The following diagram illustrates the logical flow from a purified compound to a refined crystal structure.

Workflow for X-ray crystallography.

NMR Spectroscopy for Conformational Analysis

While X-ray crystallography provides a static picture, NMR spectroscopy reveals the time-averaged conformation of a molecule in solution.[10][11]

Protocol: Conformational Analysis by NMR

• Sample Preparation:

  • Action: Dissolve a high-purity sample of the 3-cyano-1,4-diazepane derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Causality: The choice of solvent can influence the conformational equilibrium. Running spectra in solvents of different polarity can provide insight into solvent-solute interactions.

• ¹H and ¹³C NMR Acquisition:

  • Action: Acquire standard 1D ¹H and ¹³C spectra.

  • Causality: These spectra confirm the basic structure and provide initial information. The chemical shifts of ring protons, particularly those geminal to the nitrogen atoms and the cyano group, are sensitive to the ring's conformation.

• 2D NMR Experiments for Structural Elucidation:

  • COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks, allowing for the assignment of all protons in the diazepine ring.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon, enabling unambiguous carbon assignments.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is the key experiment for conformational analysis.

    • Action: Acquire a 2D NOESY spectrum.

    • Causality: The NOE effect is observed between protons that are close in space (< 5 Å), regardless of whether they are bonded. Strong NOE cross-peaks between protons in a 1,3-diaxial relationship are a hallmark of a chair conformation. The absence of such peaks and the presence of other long-range correlations might suggest a twist-boat or other conformation.[2][12]

• Data Interpretation:

  • Action: Analyze the coupling constants (³JHH) from the high-resolution ¹H spectrum and the spatial correlations from the NOESY spectrum.

  • Causality: The magnitude of vicinal coupling constants can be related to the dihedral angle between the protons via the Karplus equation. This quantitative data, combined with the qualitative through-space NOE data, allows for the construction of a detailed 3D model of the predominant solution-state conformation.

Logical Diagram: NMR Conformational Analysis

Logic flow for NMR conformational studies.

Conclusion

The 3-cyano-1,4-diazepane scaffold is a valuable building block in modern drug discovery. A thorough understanding of its three-dimensional structure and conformational preferences is paramount for rational drug design. This guide has outlined the key conformational possibilities—primarily chair and twist-boat forms—and detailed the authoritative experimental workflows for their elucidation. By employing a synergistic approach of single-crystal X-ray diffraction and advanced NMR spectroscopy, researchers can gain a comprehensive understanding of the structural landscape of these molecules. This knowledge is indispensable for optimizing ligand-receptor interactions and ultimately developing more potent and selective therapeutic agents.

References

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• Akila, S., Vidhyasagar, T., Jebaraj, J. P. W., Thiruvalluvar, A. A., & Rajeswari, K. (2023). Synthesis, crystal structure and computational analysis of 2,7-bis(4-chlorophenyl)-3,3-dimethyl-1,4-diazepan-5-one. Acta Crystallographica Section E: Crystallographic Communications, E79, 1435-1442. [Link]

• Krasavin, M., et al. (2019). Synthesis of N-Pyrrolyl(furanyl)-Substituted Piperazines, 1,4-Dizepanes, and 1,4-Diazocanes. The Journal of Organic Chemistry, 84(14), 8895-8906. [Link]

• Hsieh, H.-W., et al. (2025). Synthesis of Substituted 1,4-Benzodiazepines by Palladium-Catalyzed Cyclization of N-Tosyl-Disubstituted 2-Aminobenzylamines with Propargylic Carbonates. Molecules, 30(15), 3421. [Link]

• Wang, C.-L., et al. (2014). Synthesis of 1-Amino-5,6-diaryl-3-cyano-1H-pyridin-2-ones and 6,7-Diaryl-4-cyano-3-hydroxy-1H-[3][4]diazepines from Isoflavones. Helvetica Chimica Acta, 97(4), 561-572. [Link]

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• IntechOpen. (2018). 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis. [Link]

• Cox, C. D., et al. (2009). Conformational analysis of N,N-disubstituted-1,4-diazepane orexin receptor antagonists and implications for receptor binding. Bioorganic & Medicinal Chemistry Letters, 19(11), 2997-3001. [Link]

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• Di Micco, S., et al. (2019). Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. ACS Medicinal Chemistry Letters, 10(11), 1596-1601. [Link]

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• Stepanov, A. S., et al. (2022). Synthesis and Crystal Structure of 3-(4-Cyano-3-nitro-1H-pyrazol-5-yl)-4-nitrofurazan: Comparison of the Influence of the NO2 and CN Groups on Crystal Packing and Density. Molecules, 28(1), 133. [Link]

• ResearchGate. (2024). Molecular structure of 3-cyano-4-azido-1,2,5-oxadiazole 2-oxide studied by means of gas electron diffraction and quantum chemical calculations. [Link]

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Protocols & Analytical Methods

Application Note: Synthesis Protocol for Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application: Pharmaceutical building block synthesis, functionalized heterocycle library generation.

Introduction and Mechanistic Insights

The 1,4-diazepane (homopiperazine) scaffold is a privileged structure in medicinal chemistry, frequently utilized to improve the pharmacokinetic properties of drug candidates and serving as the core of numerous biologically active compounds [1]. The functionalization of this ring system, particularly at the carbon atoms adjacent to the nitrogen heteroatoms (α-functionalization), provides a critical vector for structural diversification.

The target compound, Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate (CAS: 1823295-64-2), features orthogonal protecting groups (Boc and Benzyl) and a highly versatile nitrile moiety at the C3 position. This cyano group can be subsequently reduced to a primary amine, hydrolyzed to a carboxylic acid, or converted into various heterocyclic pharmacophores.

Causality in Experimental Design

The synthesis relies on a two-step sequence: N -benzylation followed by an oxidative α-cyanation.

• Regioselectivity via Electronic Differentiation: The starting material, 1-Boc-1,4-diazepane, possesses two nitrogen atoms. The N1 position is protected as a tert-butyl carbamate (Boc). The electron-withdrawing nature of the carbamate delocalizes the nitrogen lone pair, rendering the adjacent C2 and C7 positions highly resistant to oxidation. Conversely, the N4 position, once benzylated, remains a highly electron-rich tertiary amine.

• Oxidative Cyanation: The use of a transition metal catalyst (e.g., FeCl2​ ) in conjunction with tert-butyl hydroperoxide (TBHP) facilitates a Single Electron Transfer (SET) event at the N4 nitrogen, generating a radical cation that rapidly loses a proton to form a highly electrophilic iminium ion [2]. Trimethylsilyl cyanide (TMSCN) serves as a safe, organic-soluble nucleophile that traps this iminium intermediate, yielding the α-aminonitrile [3].

Reaction Workflow Visualization

Workflow for the two-step synthesis of the target 1,4-diazepane derivative.

Quantitative Data & Stoichiometry

The following table summarizes the optimized stoichiometric ratios required for a self-validating, high-yield synthetic run.

Reagent / Material	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)	Role
Step 1: N-Benzylation
1-Boc-1,4-diazepane	200.28	1.0	2.00 g	Starting Material
Benzyl Bromide	171.04	1.05	1.80 g (1.25 mL)	Alkylating Agent
Potassium Carbonate ( K2​CO3​ )	138.21	2.0	2.76 g	Base
Acetonitrile (MeCN)	41.05	-	30 mL	Solvent
Step 2: Oxidative Cyanation
1-Boc-4-benzyl-1,4-diazepane	290.41	1.0	2.90 g	Intermediate
TMSCN	99.21	1.5	1.49 g (1.88 mL)	Cyanide Source
TBHP (70% in water)	90.12	2.0	2.57 mL	Terminal Oxidant
Iron(II) Chloride ( FeCl2​ )	126.75	0.1	127 mg	Catalyst
Methanol (MeOH)	32.04	-	25 mL	Solvent

Expected Overall Yield: 65 - 75% over two steps.

Step-by-Step Methodologies

Experiment 1: Synthesis of 1-Boc-4-benzyl-1,4-diazepane

This step establishes the tertiary amine necessary for the subsequent directed oxidation.

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-Boc-1,4-diazepane (2.00 g, 10.0 mmol) and anhydrous acetonitrile (30 mL).

• Base Addition: Add finely powdered anhydrous potassium carbonate (2.76 g, 20.0 mmol) to the solution. Stir for 5 minutes at room temperature to ensure uniform suspension.

• Alkylation: Place the flask in an ice-water bath (0 °C). Add benzyl bromide (1.25 mL, 10.5 mmol) dropwise over 10 minutes via syringe to control the mild exotherm.

• Reaction Execution: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir vigorously for 12 hours.

• Validation (TLC): Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Dichloromethane:Methanol system. The starting material (ninhydrin active) should completely disappear, replaced by a higher Rf, UV-active spot.

• Workup: Filter the suspension through a pad of Celite to remove inorganic salts. Wash the filter cake with ethyl acetate (2 x 20 mL). Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in ethyl acetate (50 mL) and wash with saturated aqueous NaHCO3​ (30 mL) and brine (30 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate to yield 1-Boc-4-benzyl-1,4-diazepane as a pale yellow oil. (Typical yield: 90-95%). This intermediate is generally pure enough to use directly in Step 2.

Experiment 2: Oxidative α-Cyanation

This step installs the nitrile group regioselectively at the C3 position.

• Preparation: In a 100 mL round-bottom flask, dissolve 1-Boc-4-benzyl-1,4-diazepane (2.90 g, 10.0 mmol) in methanol (25 mL).

• Catalyst & Reagent Addition: Add Iron(II) chloride (127 mg, 1.0 mmol) to the solution. The mixture will take on a faint color. Add Trimethylsilyl cyanide (TMSCN) (1.88 mL, 15.0 mmol) in one portion. Safety Note: TMSCN is highly toxic; perform all operations in a certified fume hood.

• Oxidation (Critical Step): Cool the reaction mixture to 0 °C. Add TBHP (70% aqueous solution, 2.57 mL, 20.0 mmol) dropwise over 20 minutes. Causality: Slow addition is critical to prevent a runaway thermal decomposition of the peroxide and to maintain a low steady-state concentration of the radical species, which minimizes over-oxidation and ring-fragmentation byproducts.

• Reaction Execution: Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Validation (TLC): Monitor via TLC (4:1 Hexane:Ethyl Acetate). The product will appear as a new UV-active spot with a slightly lower Rf than the starting material due to the polar nitrile group.

• Quenching (Self-Validating Safety): Cool the flask to 0 °C. Carefully quench the remaining peroxides by adding a saturated aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ) (20 mL). Stir for 30 minutes. Validation: A negative starch-iodide test confirms the complete destruction of peroxides.

• Extraction: Remove methanol under reduced pressure. Extract the aqueous residue with Dichloromethane (3 x 30 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel (Eluent: Gradient of 10% to 30% Ethyl Acetate in Hexanes) to afford Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate as a colorless to pale yellow viscous oil.

References

• Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines.
• Regioselective α-Cyanation of Unprotected Alicyclic Amines.
• Acetone Cyanohydrin: A Convenient Alternative of Toxic Sodium Cyanide/Acetic Acid for Oxidative Cyanation of Tertiary Amines.

Sources

• 1. Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective α-Cyanation of Unprotected Alicyclic Amines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Scale-Up Synthesis and Regioselective Functionalization of 1,4-Diazepane Carboxylates

Executive Summary & Mechanistic Overview

The 1,4-diazepane (homopiperazine) ring system is a privileged pharmacophore embedded in numerous biologically active molecules, including histamine H3 receptor antagonists, anticancer agents, and soluble epoxide hydrolase inhibitors[1][2][3]. However, transitioning from medicinal chemistry routes to multi-kilogram process scale presents severe bottlenecks.

In early-stage drug discovery, chemists typically rely on mono-protected derivatives like tert-butyl 1,4-diazepane-1-carboxylate to ensure regiocontrol during N-alkylation or acylation[3]. While reliable, this approach is economically prohibitive on a large scale. Furthermore, the high aqueous solubility of 1,4-diazepane intermediates often renders traditional aqueous extractions highly inefficient, leading to massive yield losses[4].

This application note details field-proven, scalable methodologies for the regioselective synthesis of functionalized 1,4-diazepane carboxylates. By transitioning from pre-protected building blocks to direct desymmetrization strategies coupled with non-extractive workups, process chemists can dramatically improve yield, scalability, and economic viability.

Fig 1. Comparison of synthetic routes for 1,4-diazepane functionalization.

Process Evolution: Overcoming the Extraction Bottleneck

A critical failure point in scaling 1,4-diazepane synthesis is the product's extreme hydrophilicity. For instance, in reductive amination steps utilizing sodium triacetoxyborohydride (STAB), standard aqueous quenching and extraction lead to <30% recovery because the polar diazepane core partitions heavily into the aqueous layer[4].

The paradigm shift in scale-up involves the direct desymmetrization of inexpensive, symmetrical homopiperazine. The causality behind this choice is twofold:

• Stoichiometric Control : By utilizing an excess of homopiperazine (typically 2.5 to 5.0 equivalents) during the ring-opening of lactones or reaction with electrophiles, the formation of dimeric byproducts is statistically suppressed[4].

• Exploiting Solubility Profiles : Unreacted homopiperazine can be selectively purged during crystallization or distillation, entirely bypassing the need for chromatographic purification or aqueous extraction.

Quantitative Process Comparison

The evolution of 1,4-diazepane synthesis is best illustrated by comparing process generations. The table below summarizes the metrics from a scale-up campaign for a hydroxyproline-based H3 receptor antagonist[1][4].

Metric	1st Generation Process	2nd Generation Process	Causality / Impact
Starting Material	1-Boc-homopiperazine	Homopiperazine (Symmetrical)	Direct desymmetrization reduces raw material costs by >60%.
Reaction Type	Reductive Amination	Lactone Ring-Opening	Avoids water-generating condensation steps.
Workup Strategy	Aqueous Extraction	Direct Crystallization	Eliminates yield loss due to high aqueous solubility of the core.
Purification	Column Chromatography	Crystallization (IPA/EtOAc)	Enables multi-kilogram throughput; chromatography is unscalable.
Overall Yield	~30%	72%	Non-extractive workup directly correlates to doubled recovery.

Self-Validating Experimental Protocols

Protocol A: Direct Desymmetrization via Lactone Ring-Opening (100g+ Scale)

This protocol describes the regioselective functionalization of homopiperazine without prior Boc-protection, utilizing stoichiometric control to prevent dimerization[4].

Materials:

• Homopiperazine (5.0 equivalents)

• Target Lactone (e.g., La Rosa's lactone derivative, 1.0 equivalent)

• tert-Amyl alcohol (Solvent, 1.5 L / mol)

Step-by-Step Methodology:

• Reactor Preparation: Equip a jacketed reactor with an overhead mechanical stirrer, nitrogen inlet, thermocouple probe, and reflux condenser. Purge with N2 for 15 minutes.

• Reagent Charging: Add the target lactone (1.0 equiv) and homopiperazine (5.0 equiv) to the reactor. Causality: The 5-fold excess of homopiperazine is critical to kinetically outcompete the formation of the dimer byproduct.

• Solvent Addition: Charge the reactor with tert-amyl alcohol. Causality:tert-Amyl alcohol provides an optimal boiling point (102°C) for the reaction kinetics while maintaining the solubility of both reagents.

• Heating & Reaction: Warm the mixture to 90°C and stir for 15 hours.

• In-Process Control (IPC): Withdraw a 0.5 mL aliquot, dilute with acetonitrile, and analyze via HPLC (UV 210 nm). Self-Validation: The reaction is deemed complete when the lactone peak area is <1%.

• Concentration: Cool the mixture to room temperature. Concentrate under reduced pressure to approximately 30% of the original volume.

• Crystallization (Non-Extractive Workup): Add a mixture of Isopropanol (IPA) and Ethyl Acetate (1:2 ratio). Cool to 0°C at a rate of 10°C/hour. Seed crystals may be added at 15°C.

• Isolation: Filter the resulting white crystalline solid. Wash with cold IPA (0°C) to remove residual unreacted homopiperazine. Dry under vacuum at 40°C to constant weight.

Fig 2. Non-extractive scale-up workflow for 1,4-diazepane carboxylates.

Protocol B: Reductive Amination with Non-Extractive STAB Workup

For routes where reductive amination is unavoidable (e.g., linking a 1,4-diazepane-1-carboxylate to a ketone), standard extraction fails. This protocol ensures high recovery by precipitating inorganic salts rather than extracting the product[1][4].

Materials:

• 1,4-Diazepane derivative (1.0 equiv)

• Ketone/Aldehyde (1.0 equiv)

• Sodium triacetoxyborohydride (STAB) (1.2 - 1.5 equiv)

• Dichloroethane (DCE)

Step-by-Step Methodology:

• Imine Formation: To a solution of the 1,4-diazepane derivative in anhydrous DCE, add the ketone. Stir at ambient temperature for 1 to 2 hours. Causality: Pre-forming the imine/iminium ion before adding the reducing agent prevents premature reduction of the ketone to a secondary alcohol.

• Reduction: Add STAB portion-wise over 1 hour to manage the mild exotherm. Stir for 24–48 hours until IPC shows complete conversion.

• Non-Extractive Quench: Instead of adding large volumes of aqueous base, quench the reaction by adding a stoichiometric amount of 1N NaOH(aq) just sufficient to neutralize the borate complexes, forming a granular precipitate.

• Filtration: Filter the reaction mixture directly through a pad of Celite to remove the inorganic borate salts. Wash the filter cake thoroughly with DCE. Causality: This bypasses the liquid-liquid extraction phase where the highly polar diazepane product would be lost to the aqueous layer.

• Concentration & Salt Formation: Concentrate the filtrate to a pasty solid. To isolate the product in high purity, dissolve the crude paste in a Dioxane/MeOH mixture and treat with 4M HCl in dioxane. Heat to 55°C, then cool to precipitate the highly pure dihydrochloride salt.

References

• [1] First, Second, and Third Generation Scalable Syntheses of Two Potent H3 Antagonists. acs.org. 1

• [2] Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents. scirp.org. 2

• [3] Structure-directed discovery of potent soluble epoxide hydrolase inhibitors for the treatment of inflammatory diseases. nih.gov. 3

• [4] Synthesis of a Histamine H3 Receptor Antagonist—Manipulation of Hydroxyproline Stereochemistry, Desymmetrization of Homopiperazine, and Nonextractive Sodium Triacetoxyborohydride Reaction Workup. acs.org. 4

Sources

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• 2. Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents [scirp.org]
• 3. Structure-directed discovery of potent soluble epoxide hydrolase inhibitors for the treatment of inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Preventing side reactions during cyano reduction of 1,4-diazepane derivatives

Welcome to the technical support center for synthetic challenges related to 1,4-diazepane derivatives. This guide is designed for researchers, scientists, and drug development professionals who are working with the reduction of cyanomethyl groups on the 1,4-diazepane scaffold. Here, we address common and complex issues encountered during this critical synthetic step, providing not just solutions but also the underlying chemical principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions I should expect when reducing a cyanomethyl-1,4-diazepane?

The reduction of nitriles to primary amines is a well-established transformation, but it is often plagued by selectivity issues. The primary challenges arise from the reactivity of the intermediates and the product itself.

• Formation of Secondary and Tertiary Amines: This is the most prevalent side reaction. The desired primary amine product is nucleophilic and can react with the imine intermediate formed during the reduction. This subsequent reaction generates a secondary imine, which is then reduced to a secondary amine. This process can even repeat to form a tertiary amine.[1][2]

• Reductive Decyanation: Under certain conditions, particularly with some heterogeneous catalysts, the entire cyanomethyl group can be cleaved, resulting in the parent 1,4-diazepane without the desired aminoethyl side chain.[1][3] This occurs via fragmentation of the C-CN bond.

• Hydrogenolysis of Protecting Groups: If your 1,4-diazepane scaffold contains protecting groups, they may be susceptible to cleavage under the reduction conditions. N-benzyl groups are particularly prone to removal during catalytic hydrogenation with palladium catalysts.[4][5]

• Reduction of Other Functional Groups: Powerful, non-selective reducing agents like Lithium Aluminum Hydride (LiAlH₄) will reduce other sensitive functional groups that may be present on your molecule, such as esters, amides, or ketones.[6]

Q2: My reaction is giving me a mixture of primary, secondary, and tertiary amines. How can I improve the selectivity for the primary amine?

Achieving high selectivity for the primary amine is a common goal and requires suppressing the reaction between the amine product and the imine intermediate.[2] Several strategies can be employed:

• Use of Ammonia: When performing catalytic hydrogenation (e.g., with Raney Nickel), including a large excess of ammonia in the reaction medium is highly effective. Ammonia competes with the primary amine product for reaction with the imine intermediate, thereby inhibiting the formation of secondary amines.[7]

• Acidic Conditions: Running the reaction in an acidic solvent (e.g., methanolic HCl) can protonate the newly formed primary amine. The resulting ammonium salt is no longer nucleophilic and cannot react with the imine intermediate.

• In Situ Protection: The reaction can be performed in the presence of an acylating agent, such as acetic anhydride.[8][9] The primary amine is acetylated as it forms, preventing it from participating in side reactions. A subsequent hydrolysis step is then required to reveal the desired primary amine.

• Catalyst Choice: The choice of catalyst is crucial. While Pd/C is common, it can sometimes favor secondary amine formation. Cobalt or Nickel-based catalysts, such as Raney Nickel or Cobalt Boride, are often reported to provide better selectivity for primary amines.[2]

Q3: My catalytic hydrogenation reaction is stalled or incomplete. What are the likely causes?

An incomplete reaction can be frustrating. The most common culprits are related to the catalyst and the reaction environment:

• Catalyst Deactivation (Poisoning): Heterogeneous catalysts like Pd/C or Raney Ni can be "poisoned" by various substances. The nitrogen atoms within the 1,4-diazepane ring itself can coordinate strongly to the catalyst surface, inhibiting its activity. Other potential poisons include sulfur compounds, halides, or other impurities in your starting material or solvent.[10]

• Insufficient Hydrogen Pressure: Ensure your system is properly sealed and that the hydrogen pressure is maintained throughout the reaction. For some less reactive nitriles, higher pressures may be necessary.

• Poor Catalyst Quality or Loading: The activity of commercial catalysts can vary. Ensure you are using a fresh, active catalyst. If the reaction is still slow, increasing the catalyst loading (e.g., from 5 mol% to 10-20 mol%) may be necessary.

• Mass Transfer Limitations: In a heterogeneous reaction, the substrate needs to reach the catalyst surface. Inadequate stirring can lead to poor mass transfer and a stalled reaction.

Troubleshooting Guide for Specific Issues

This section delves into more complex scenarios that require a targeted approach to problem-solving.

Problem: Unintended Debenzylation of an N-Benzyl Protecting Group

• Scenario: You are using catalytic hydrogenation (e.g., H₂, Pd/C) to reduce the cyano group, but you are also cleaving an N-benzyl group on the 1,4-diazepane ring.

• Root Cause Analysis: Palladium on carbon (Pd/C) is a highly effective catalyst for hydrogenolysis, the cleavage of bonds by reaction with hydrogen. Benzyl ethers and benzylamines are particularly susceptible to this reaction.[4][5] The acidic or basic modifiers used in the reaction can also significantly influence the selectivity of debenzylation versus other reductions.[5]

• Recommended Solutions:

  • Change the Catalyst: Switch from Pd/C to a catalyst less prone to hydrogenolysis. Raney Nickel is often a good alternative, although selectivity can be condition-dependent.

  • Switch Reduction Chemistry: Move away from catalytic hydrogenation. Use a chemical hydride reducing agent like Lithium Aluminum Hydride (LiAlH₄) or a borane complex (e.g., BH₃·THF).[11] These reagents typically do not cleave N-benzyl groups.

  • Optimize Conditions: If you must use a palladium catalyst, sometimes running the reaction under neutral pH and carefully controlled, milder conditions (lower temperature and pressure) can minimize hydrogenolysis, though this is often difficult to achieve selectively.

Problem: Formation of a Reductive Decyanation Byproduct

• Scenario: Your main byproduct is the 1,4-diazepane derivative lacking the entire cyanomethyl group.

• Root Cause Analysis: Reductive decyanation involves the cleavage of the C-CN bond. This can be promoted by catalysts that favor single-electron transfer pathways or by reaction conditions that are too harsh.[3] The mechanism can involve the formation of an iminium cation intermediate after the loss of a cyanide ion, which is then reduced.[3]

• Recommended Solutions:

  • Milder Conditions: Reduce the reaction temperature and/or hydrogen pressure. Harsh conditions can promote fragmentation pathways.

  • Hydride Reduction: Switch to a hydride-based reducing agent like LiAlH₄ or NaBH₄/CoCl₂. These reagents reduce the nitrile via nucleophilic hydride addition to the carbon of the cyano group, a pathway that is less likely to result in C-CN bond cleavage compared to some catalytic routes.[6][12]

Workflow & Pathway Diagrams

To visualize the chemical transformations and decision-making processes, refer to the diagrams below.

Caption: Primary and secondary amine formation pathways.

Caption: Troubleshooting workflow for cyano reduction.

Comparative Analysis & Protocols

The choice of reduction method is critical and depends heavily on the other functional groups present in your molecule.

Table 1: Comparative Analysis of Common Nitrile Reduction Methods

Method	Reagent/Catalyst	Strengths	Weaknesses	Functional Group Compatibility Notes
Hydride Reduction	LiAlH₄ in THF/Ether	Fast, powerful, and effective for hindered nitriles.[13][14]	Not chemoselective; reduces esters, amides, ketones, etc.[6] Highly reactive with water/protic solvents. Difficult workup.	Avoid if: Esters, amides, ketones, or other reducible groups are present and need to be preserved.
Catalytic Hydrogenation	H₂ / Raney Ni	Good selectivity for primary amines, especially with NH₃.[7] Less prone to debenzylation than Pd/C. Economical for large scale.[2]	Pyrophoric catalyst. Can reduce alkenes/alkynes. Activity can be variable.	Good choice for: Molecules with benzyl groups. Often used in industrial settings.
Catalytic Hydrogenation	H₂ / Pd/C or PtO₂	Highly active and efficient.[2][15]	Prone to causing N-debenzylation.[4] Can lead to secondary amine byproducts without additives.	Avoid if: N-benzyl or other hydrogenolysis-sensitive groups are present.
Borohydride Systems	NaBH₄ / CoCl₂ or KBH₄ / Raney Ni	Milder than LiAlH₄, more chemoselective.[16][17] Safer to handle.	May require elevated temperatures or longer reaction times for less reactive nitriles.	Good choice for: Molecules with esters that need to be preserved.

Validated Experimental Protocols

Protocol A: Selective Reduction using Catalytic Hydrogenation with Raney Nickel

This protocol is optimized for producing the primary amine with minimal secondary amine formation.

• Preparation: To a solution of the 1,4-diazepane-cyanomethyl derivative (1.0 eq) in methanol saturated with ammonia (approx. 7N solution, 10-20 mL per gram of substrate), add a slurry of activated Raney Nickel (50% slurry in water, ~20% by weight of the substrate).

• Reaction: Place the mixture in a high-pressure hydrogenation vessel (e.g., a Parr shaker). Seal the vessel, purge with nitrogen, and then pressurize with hydrogen to 50-100 psi.

• Execution: Heat the reaction to 40-60 °C and stir vigorously. Monitor the reaction progress by observing hydrogen uptake and by periodic analysis (TLC, LC-MS) of aliquots. Reactions are typically complete in 4-12 hours.

• Work-up: After cooling and venting the hydrogen, carefully filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Caution: Keep the filter cake wet with methanol or water at all times, as dry Raney Nickel is pyrophoric and can ignite upon contact with air.

• Isolation: Concentrate the filtrate under reduced pressure to remove the solvent and excess ammonia. The resulting crude amine can be purified by chromatography or by acid-base extraction.

Protocol B: General Reduction using Lithium Aluminum Hydride (LiAlH₄)

This protocol is suitable for substrates without other reducible functional groups.[14]

• Preparation: To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add a suspension of LiAlH₄ (1.5 - 2.0 eq) in anhydrous tetrahydrofuran (THF, 10-15 mL per gram of LiAlH₄). Cool the suspension to 0 °C in an ice bath.

• Reaction: Dissolve the 1,4-diazepane-cyanomethyl derivative (1.0 eq) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension, maintaining the temperature below 10 °C. After the addition is complete, remove the ice bath and stir the reaction at room temperature or gentle reflux (40-50 °C) for 2-6 hours, monitoring by TLC or LC-MS.

• Work-up (Fieser Method): Cool the reaction mixture back to 0 °C. Caution: This quenching process is highly exothermic and generates hydrogen gas. Perform slowly and with vigorous stirring. Sequentially and dropwise, add:

  • 'X' mL of water (where 'X' is the mass of LiAlH₄ in grams used).

  • 'X' mL of 15% (w/v) aqueous NaOH.

  • '3X' mL of water.

• Isolation: Stir the resulting granular white precipitate for 30 minutes, then filter the mixture through Celite®. Wash the filter cake thoroughly with THF or ethyl acetate. Combine the organic filtrates, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude primary amine.

References

• Vertex AI Search. (2025, November 23). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde.
• Clark, J. (n.d.). reduction of nitriles. Chemguide.
• Catalytic Reduction of Nitriles. (n.d.). Thieme Chemistry.
• Nitrile to Amine (LiAlH4 or LAH reduction). (n.d.). Organic Synthesis.
• Wang, L., et al. (2020).
• Mori, A., et al. (2018). Selective Hydrogenation of Nitriles to Primary Amines Catalyzed by a Polysilane/SiO2‐Supported Palladium Catalyst under Continuous‐Flow Conditions. Chemistry – An Asian Journal.
• Nitrile Reduction. (n.d.). Wordpress.
• Amine alkyl
• Ashenhurst, J. (2023, February 3). Lithium Aluminum Hydride (LiAlH4)
• WO2015071230A1 - Catalytic hydrogenation of nitriles. (n.d.).
• Nitrile reduction. (n.d.). Wikipedia.
• Lee, J., et al. (2019). Nitrile hydrogenation to secondary amines under ambient conditions over palladium–platinum random alloy nanoparticles.
• Li, W., et al. (2018). Synthesis of 1,4-Benzodiazepines via Intramolecular C–N Bond Coupling and Ring Opening of Azetidines. Molecules.
• Liu, W., & Liu, J. (n.d.).
• Langer, R., et al. (2024). Manganese catalysed reduction of nitriles with amine boranes.
• Zhou, S., & Baran, P. S. (2014).
• Nitrile reduction issues. (2018, December 5). Reddit.
• Stoltz, B. M., et al. (2011).
• Amine synthesis by nitrile reduction. (n.d.). Organic Chemistry Portal.
• EP2818463A1 - Production method of 1,4-diazepane derivatives. (n.d.).
• Wang, M., et al. (2024, October 21). Structure-Affinity-Pharmacokinetics Relationships of Novel 18F-Labeled 1,4-Diazepane Derivatives for Orexin 1 Receptor Imaging. ACS Chemical Neuroscience.
• Reactions of Nitriles. (n.d.). Chemistry Steps.
• Staskun, B., & van Es, T. (2008). The Reduction of Nitriles to Aldehydes: Applications of Raney Nickel/Sodium Hypophosphite Monohydrate, of Raney Nickel. South African Journal of Chemistry.
• A Comparative Guide to Nitrile Reduction Methods for Researchers. (n.d.). Benchchem.
• CA2738246C - Processes for the alkylation of secondary amine groups of morphinan derivatives. (n.d.).
• How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings? (2017, December 14).
• Masaki, M., & Ohta, M. (1965). The Selective Debenzylation of N-Acyl-O-benzylhydroxylamines. Bulletin of the Chemical Society of Japan.
• US3062869A - Reduction of nitriles. (n.d.).
• 1,4‐Diazepane Ring‐Based Systems. (2021).
• Garad, D., et al. (2019, November 6). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters.
• Bouferrah, R., et al. (2015). THEORETICAL STUDY OF 1, 4-DIAZEPINES SYNTHESIS: THE REACTION MECHANISM AND TAUTOMERISM IN GAS PHASE AND IN SOLUTION. International Journal of Pharmaceutical, Chemical, and Biological Sciences.
• 21.5: Synthesis of Amines by Alkylation. (2015, July 19). Chemistry LibreTexts.
• selective reduction of nitro group without affecting other functional groups. (n.d.). Benchchem.
• Li, Z., et al. (2012). Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. ARKIVOC.
• Amines - Nitriles (A-Level Chemistry). (2022, April 19). Study Mind.
• Courant, T., & Desvergnes, V. (2017). The reductive decyanation reaction: an overview and recent developments. Beilstein Journal of Organic Chemistry.
• Mellouk, S., et al. (2019, September 24). Additive-Free Nickel-Catalyzed Debenzylation Reactions via Hydrogenative C–O and C–N Bond Cleavage. ACS Sustainable Chemistry & Engineering.
• Staskun, B., & Backeberg, O. G. (1963). Benzenesulfonamide, 4-formyl-. Organic Syntheses.
• Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2. (2004).
• Li, Z., et al. (2012). Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines. Semantic Scholar.

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Technical Support Center: Resolving HPLC Peak Tailing for Basic Nitrogen-Containing Heterocyclic Compounds

Welcome to the technical support center for chromatographers. This guide provides in-depth troubleshooting strategies and foundational knowledge to diagnose and resolve a persistent challenge in reversed-phase high-performance liquid chromatography (RP-HPLC): the peak tailing of basic nitrogen-containing heterocyclic compounds. These compounds are prevalent in pharmaceutical and drug development, and achieving symmetrical peaks is critical for accurate quantification and robust methods.

This center is structured to move from the fundamental "why" to the practical "how," offering detailed explanations, step-by-step protocols, and visual aids to empower you in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: Why do my basic compounds, especially those with nitrogen heterocycles, consistently show peak tailing?

A1: This is the most common issue faced when analyzing basic compounds on standard silica-based reversed-phase columns (like C18). The primary cause is secondary interactions between your positively charged (protonated) basic analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of the silica stationary phase.[1][2][3] These interactions are a form of ion-exchange and are strong enough to interfere with the primary hydrophobic retention mechanism, causing a portion of the analyte molecules to lag behind the main peak, resulting in tailing.[1][4] The strength of this interaction is influenced by the pKa of your analyte and the pH of your mobile phase.[5][6]

Q2: I've heard about "end-capping." What is it, and will it solve my problem?

A2: End-capping is a chemical process applied during column manufacturing to block most of the accessible residual silanol groups that remain after bonding the primary stationary phase (e.g., C18).[7][8][9][10] This is typically done using a small silylating agent like trimethylsilyl (TMS) chloride.[7][9] Using a well-end-capped column is a crucial first step and significantly reduces the potential for silanol interactions, leading to improved peak symmetry for basic compounds.[7][8][11] Some columns are "double-end-capped" for even more thorough deactivation.[7] While end-capping is highly effective, it may not eliminate all active silanols, especially on older "Type A" silica which has higher metal content and more acidic silanols.[12][13] Therefore, it is often a necessary, but not always sufficient, solution.

Q3: How does changing the mobile phase pH help, and what pH should I aim for?

A3: Mobile phase pH is one of the most powerful tools to control peak shape for ionizable compounds.[5][6][14] The strategy is to control the ionization state of both the analyte and the silanol groups. There are two primary approaches:

• Low pH (pH 2.5-3.5): At a low pH, well below the pKa of the silanol groups (typically around 4-5), the silanols are protonated (Si-OH) and neutral.[1][12] This prevents the strong ion-exchange interaction. Your basic analyte will be fully protonated (positively charged), but with the silanols neutralized, peak shape dramatically improves.[2][3][12] A pH of ≤2.5 is often recommended for good peak shape of basic compounds.[12][15]

• High pH (pH > 8): At a high pH, well above the pKa of your basic analyte, the analyte is in its neutral, free-base form. This eliminates its positive charge, preventing ion-exchange with the now deprotonated silanols. This approach requires a pH-stable column, as traditional silica can dissolve at high pH.

For robust methods, it's best to work at a pH that is at least 1.5-2 pH units away from the pKa of your analyte to ensure it exists in a single ionic form.[5][16]

Q4: What are mobile phase additives like triethylamine (TEA), and how do they work?

A4: Additives like triethylamine (TEA) or diethylamine (DEA) are known as "silanol suppressors" or "competing bases".[12][17] When added to the mobile phase in small concentrations (e.g., 5-25 mM), these amines, being basic themselves, interact with the active silanol sites on the stationary phase.[12][17] They effectively "shield" the silanols, reducing the availability of these sites to interact with your analyte.[12] This approach can be very effective but has drawbacks, including potential for shortening column lifetime due to hydrolysis and causing baseline disturbances.[12]

Troubleshooting Guide: A Systematic Approach

When encountering peak tailing with nitrogen-containing heterocycles, a systematic approach is key to an efficient solution. Follow this workflow, from simplest to most complex adjustments.

Caption: A systematic workflow for troubleshooting HPLC peak tailing.

In-Depth Analysis & Protocols

The Root Cause: Silanol Interactions

The surface of silica gel, the most common support material for HPLC stationary phases, is terminated with silanol groups (Si-OH).[9][10] During the manufacturing of reversed-phase media (e.g., C18), steric hindrance prevents the bonding reaction from covering all silanol groups.[8][15] These remaining, or "residual," silanols are polar and acidic (pKa ≈ 4-5).[8]

Nitrogen-containing heterocyclic compounds are typically weak bases.[18] In the acidic-to-neutral pH range often used in reversed-phase HPLC, the nitrogen atom becomes protonated, carrying a positive charge (e.g., R₃NH⁺). This leads to a strong, undesirable secondary interaction—ion exchange—with deprotonated, anionic silanol groups (Si-O⁻).

Caption: Mechanism of secondary interaction causing peak tailing.

Protocol 1: Mobile Phase pH Adjustment

This protocol is the most effective first step for improving the peak shape of basic compounds.

Objective: To suppress the ionization of residual silanol groups.

Methodology:

• Prepare Aqueous Buffer: Prepare a 20-50 mM aqueous buffer. Phosphate is an excellent choice for this pH range due to its pKa values and is known to reduce peak asymmetry.[12][19] Do not use formic acid alone if robust pH control is needed, as it is not a true buffer in this range.[20][21]

• Adjust pH: Titrate the aqueous buffer to a target pH of 2.8 using an acid like phosphoric acid. It is critical to measure and adjust the pH of the aqueous component before mixing with the organic solvent.[22]

• Prepare Mobile Phase: Mix the pH-adjusted aqueous buffer with your organic solvent (e.g., acetonitrile or methanol) to the desired final composition (e.g., 50:50 A:B).

• Equilibrate and Analyze: Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting your sample.

Expected Outcome: A significant reduction in peak tailing and an improvement in the peak asymmetry factor. You may also observe a change in retention time.[5]

Protocol 2: Using a Competing Base Additive

Use this protocol if pH adjustment alone is insufficient or if you are constrained to a mid-range pH.

Objective: To mask active silanol sites with a mobile phase additive.

Methodology:

• Select Additive: Triethylamine (TEA) is a common choice.[17]

• Prepare Additive Stock: Prepare a concentrated stock solution of TEA.

• Modify Mobile Phase: Add TEA to the aqueous portion of your mobile phase to a final concentration of 10-25 mM.

• Adjust pH: After adding TEA, adjust the pH to your desired value using an acid (e.g., acetic acid or phosphoric acid).

• Equilibrate and Analyze: Thoroughly equilibrate the column with the new mobile phase. The column may require a longer equilibration time as the additive adsorbs to the stationary phase.

Caution: Amine additives can be difficult to wash out of a column. It is advisable to dedicate a column for methods using these modifiers.[17] They can also cause baseline noise and are not ideal for LC-MS applications due to ion suppression.

Advanced Solution: Stationary Phase Selection

If mobile phase modifications do not fully resolve the issue, the problem lies fundamentally with the column chemistry. Modern columns offer solutions beyond standard end-capped C18.

Stationary Phase Type	Mechanism for Reducing Tailing	Best For...	Considerations
High-Purity, End-Capped Silica	Minimizes the number and acidity of silanol groups by using >99.99% pure silica and exhaustive end-capping.[15]	General-purpose first choice for most basic compounds.	Still may not be sufficient for very strong or structurally complex bases.
Polar-Embedded Phase	Incorporates a polar group (e.g., amide, carbamate) into the alkyl chain. This shields residual silanols via intramolecular hydrogen bonding.[11]	Basic compounds that require aqueous-rich mobile phases; provides alternative selectivity.	Selectivity can be different from a standard C18.
Phenyl Phases (e.g., Phenyl-Hexyl)	Offers π-π interactions as an alternative retention mechanism. Can provide excellent peak shape for basic drugs containing aromatic rings.[23]	Aromatic and heterocyclic basic compounds.	Different retention order compared to C18 is likely.
Silica-Hydride Phases (e.g., TYPE-C™)	The surface is primarily composed of Si-H bonds instead of Si-OH groups, virtually eliminating acidic silanol sites.[11]	Extremely challenging basic compounds where all other strategies fail.	Offers a unique retention mechanism (Aqueous Normal Phase can occur).

References

• What Is End-Capping in HPLC Columns? - Chrom Tech. [Link]

• Endcapping - Grokipedia. [Link]

• How to avoid the tailing problem of basic compounds in HPLC analysis? - uHPLCs. [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes - Phenomenex. [Link]

• What is the effect of free silanols in RPLC and how to reduce it? - Pharma Growth Hub. [Link]

• The Role of End-Capping in RP - LabRulez. [Link]

• Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology - MICROSOLV. [Link]

• Role of Buffers in Liquid Chromatography - Phenomenex. [Link]

• The Role of End-Capping in Reversed-Phase - LabRulez LCMS. [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news. [Link]

• How to Reduce Peak Tailing in HPLC? - Phenomenex. [Link]

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II - Pittcon. [Link]

• How to Fix Asymmetrical Chromatography Peaks - Restek. [Link]

• Silica Purity #2 – Silanols - Separation Science. [Link]

• HPLC Troubleshooting - Tailing Peaks - Shimadzu UK Limited. [Link]

• Buffers and Eluent Additives for HPLC Method Development - Element Lab Solutions. [Link]

• Peak Tailing in HPLC - Element Lab Solutions. [Link]

• Control pH During Method Development for Better Chromatography - Agilent. [Link]

• A New Concept of End-capping for Reversed Phase Silica Material - ChromaNik Technologies Inc. [Link]

• Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa - ACD/Labs. [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations - Crawford Scientific. [Link]

• HPLC analysis of basic organic compounds in a multi-component ion-interaction system: A mechanistic study - ResearchGate. [Link]

• Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography - PubMed. [Link]

• Triethylamine as a Mobile Phase Additive: What Does It Do? - Welch Materials. [Link]

• [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development - Welch Materials. [Link]

• RP-HPLC ANALYSIS OF ACIDIC AND BASIC DRUGS IN SYSTEMS WITH DIETHYLAMINE AS ELUENTS ADDITIVE - PubMed. [Link]

Sources

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromanik.co.jp [chromanik.co.jp]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. acdlabs.com [acdlabs.com]
• 7. chromtech.com [chromtech.com]
• 8. Endcapping — Grokipedia [grokipedia.com]
• 9. lcms.cz [lcms.cz]
• 10. lcms.labrulez.com [lcms.labrulez.com]
• 11. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]
• 12. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 13. sepscience.com [sepscience.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
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• 17. welch-us.com [welch-us.com]
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• 19. Role of Buffers in Liquid Chromatography | Phenomenex [phenomenex.com]
• 20. elementlabsolutions.com [elementlabsolutions.com]
• 21. Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. agilent.com [agilent.com]
• 23. RP-HPLC ANALYSIS OF ACIDIC AND BASIC DRUGS IN SYSTEMS WITH DIETHYLAMINE AS ELUENTS ADDITIVE - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Flash Chromatography for Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate

Welcome to the technical support center for the purification of Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for optimizing the flash chromatography purification of this specific nitrogen-containing heterocycle. The methodologies and principles discussed herein are grounded in established chromatographic theory and practical laboratory experience.

I. Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent system for the flash chromatography of Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate on silica gel?

A1: A good starting point for moderately polar compounds like the target molecule is a mixture of a non-polar solvent like hexane and a moderately polar solvent like ethyl acetate.[1] Based on the structure, which contains a polar carbamate, a cyano group, and two tertiary amines, along with non-polar benzyl and tert-butyl groups, a solvent system of 20-40% ethyl acetate in hexane is a reasonable initial condition for Thin Layer Chromatography (TLC) screening. Aim for an Rf value of approximately 0.2 to 0.35 on the TLC plate to ensure good separation during the flash chromatography run.[2]

Q2: My compound is streaking on the TLC plate. What could be the cause and how can I fix it?

A2: Streaking of amine-containing compounds on silica gel TLC plates is a common issue. It is often caused by the interaction of the basic amine groups with the acidic silica surface. This can lead to poor separation and peak tailing in flash chromatography.

To mitigate this, you can:

• Add a small amount of a basic modifier to your mobile phase. Typically, 0.5-2% triethylamine (Et₃N) is added to the solvent system.[3] This deactivates the acidic sites on the silica gel, leading to sharper spots and better peak shape.

• Consider an alternative stationary phase. Alumina (basic or neutral) can be a good alternative for the purification of amines.[2]

Q3: I'm observing co-elution of my desired product with a closely related impurity. How can I improve the resolution?

A3: Improving resolution between closely eluting compounds requires optimizing several parameters:

• Solvent System Selectivity: Experiment with different solvent systems. Sometimes, switching one of the mobile phase components can alter the selectivity of the separation. For example, you could try a dichloromethane/methanol system, which offers different selectivity compared to hexane/ethyl acetate.[1]

• Gradient Optimization: A shallow gradient can often improve the separation of closely eluting compounds.[4] Instead of a steep gradient, try a more gradual increase in the polar solvent over a larger column volume. Modern flash chromatography systems have algorithms to help convert TLC data into optimized gradients.[5]

• Stationary Phase: High-resolution silica or smaller particle size silica can provide better separation efficiency.

Q4: What is the best method for loading my crude sample onto the column?

A4: The sample loading technique can significantly impact the success of your purification.

• Liquid Loading: If your crude sample is readily soluble in the initial mobile phase, you can dissolve it in a minimal amount of this solvent and inject it directly onto the column.[1]

• Dry Loading: If your sample has poor solubility in the initial mobile phase or if you need to load a large amount of material, dry loading is recommended.[1][3] To do this, dissolve your crude product in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder can then be loaded onto the top of the column. This technique often leads to sharper bands and better separation.

II. Troubleshooting Guide

This section addresses specific problems you might encounter during the purification of Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate.

Scenario 1: The product is not eluting from the column.

Potential Cause	Troubleshooting Steps
Mobile phase is too weak (not polar enough).	Gradually increase the polarity of the mobile phase. If you started with a hexane/ethyl acetate system, you can increase the percentage of ethyl acetate or switch to a more polar system like dichloromethane/methanol.[1]
Compound has strong interactions with the silica gel.	As mentioned in the FAQs, the basic nitrogen atoms in your molecule can strongly interact with the acidic silica. Add triethylamine (0.5-2%) to your mobile phase to reduce these interactions.[3]
Compound may have degraded on the column.	Some compounds can be sensitive to the acidic nature of silica gel. If you suspect degradation, consider using a less acidic stationary phase like neutral alumina or a bonded phase.[2][6]

Scenario 2: The purified product is still impure, showing multiple spots on TLC.

Potential Cause	Troubleshooting Steps
Inadequate separation.	Re-evaluate your TLC conditions. The ideal Rf for the target compound should be around 0.2-0.35 to allow for good separation from impurities.[2] If impurities are very close to your product, a shallower gradient or a different solvent system is needed.[4]
Column overloading.	The amount of crude material loaded onto the column should be appropriate for the column size. Overloading leads to broad peaks and poor separation. As a general rule, for a difficult separation, the sample load should be around 1% of the silica gel weight.
Fractions were mixed incorrectly.	Carefully analyze each fraction by TLC before combining them. It's better to have a slightly lower yield of pure product than a higher yield of a contaminated product.

Scenario 3: Unexpected peak shapes are observed (e.g., peak fronting, tailing, or splitting).

Potential Cause	Troubleshooting Steps
Peak Tailing	This is often due to the interaction of the basic amine with acidic silica. Add a basic modifier like triethylamine to the mobile phase.[3]
Peak Fronting	This can be caused by column overloading or high sample concentration. Try diluting your sample or reducing the amount loaded onto the column.
Split Peaks	This may indicate a problem with the column packing or a partially clogged frit. Ensure the column is packed uniformly. If using pre-packed columns, this is less of an issue. It can also be caused by dissolving the sample in a solvent that is too strong relative to the mobile phase.[7]

III. Experimental Protocols & Method Development Workflow

Protocol 1: TLC Method Development

• Prepare a stock solution of your crude Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate in a suitable solvent (e.g., dichloromethane).

• Spot the solution onto several TLC plates.

• Develop the plates in different solvent systems. Start with a baseline of 1:1 hexane:ethyl acetate and adjust the polarity as needed.[1] Also test systems with different selectivities, such as dichloromethane/methanol.

• For systems showing promise, add 0.5-1% triethylamine to a new mobile phase to observe its effect on spot shape.

• Identify the solvent system that provides an Rf value between 0.2 and 0.35 for your target compound, with good separation from impurities.[2]

Protocol 2: Flash Chromatography Purification

• Column Selection: Choose an appropriately sized silica gel column based on the amount of crude material.

• Equilibration: Equilibrate the column with the initial, low-polarity mobile phase determined from your TLC analysis (e.g., 10% ethyl acetate in hexane).

• Sample Loading: Prepare your sample for either liquid or dry loading as described in the FAQs.

• Elution: Begin the elution with the initial mobile phase. If using a gradient, gradually increase the percentage of the more polar solvent. The gradient profile can be optimized based on your TLC results.[4][5]

• Fraction Collection: Collect fractions and monitor the elution of the compounds using TLC or an in-line UV detector.

• Post-Purification: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Data Summary Table: Recommended Starting Conditions

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel	Standard for normal-phase chromatography.[1]
Mobile Phase (Initial Screening)	Hexane/Ethyl Acetate (EtOAc)	Good starting point for moderately polar compounds.[1]
Mobile Phase Modifier	0.5-2% Triethylamine (Et₃N)	Minimizes peak tailing for basic compounds.[3]
Target TLC Rf	0.2 - 0.35	Optimal for good separation in flash chromatography.[2]
Loading Technique	Dry Loading	Recommended for samples with poor solubility in the initial mobile phase or for large sample loads.[1]

Workflow & Troubleshooting Diagrams

Caption: Standard workflow for flash chromatography purification.

Caption: Decision tree for troubleshooting poor separation.

IV. References

• Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. Retrieved from [Link]

• Biotage. (2023, February 10). How do I Create an Efficient Gradient Flash Chromatography Method? Retrieved from [Link]

• University of Rochester. (n.d.). Tips for Flash Column Chromatography. Retrieved from [Link]

• Biotage. (2023, January 26). How should I make my linear gradient? Retrieved from [Link]

• Stevens, W. C., Jr., & Hill, D. C. (2008). General Methods for Flash Chromatography Using Disposable Columns. Journal of Liquid Chromatography & Related Technologies, 31(17-18), 2795-2808.

• Eureka by PatSnap. (2025, August 21). How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks. Retrieved from [Link]

• TLC to Gradient Chromatography Separation Simulator. (n.d.). Retrieved from [Link]

• King Group. (n.d.). Successful Flash Chromatography. Retrieved from [Link]

• Teledyne ISCO. (n.d.). Optimized Flash Chromatography Purification: From TLC to large scale in three steps. Retrieved from [Link]

• Teledyne ISCO. (2019, March 26). Chromatography Troubleshooting [Video]. YouTube. Retrieved from [Link]

• Restek. (n.d.). Troubleshooting Guide. Retrieved from [Link]

Sources

• 1. sorbtech.com [sorbtech.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. biotage.com [biotage.com]
• 5. biotage.com [biotage.com]
• 6. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 7. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Differentiating 3-Cyano and 3-Carboxylic Acid 1,4-Diazepane Derivatives

Introduction: The Structural Subtlety of 1,4-Diazepanes

The 1,4-diazepane scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Its seven-membered ring, containing two nitrogen atoms, provides a flexible yet constrained framework ideal for interacting with biological targets. In the synthesis and development of novel therapeutics based on this scaffold, precise characterization of substituents is paramount. Two common and synthetically related functional groups at the C3 position are the cyano (-C≡N) and the carboxylic acid (-COOH) moieties. While their interconversion is a standard synthetic route, confirming the identity of the final product is a critical quality control step.

This guide provides an in-depth spectroscopic comparison of 3-cyano-1,4-diazepane and 3-carboxylic acid-1,4-diazepane derivatives. We will move beyond a simple recitation of data, explaining the causal relationships between molecular structure and spectroscopic output. By understanding why these two molecules produce different spectra, researchers can confidently and unambiguously characterize their compounds. This guide is structured to provide a multi-technique, self-validating approach to structural elucidation.

Core Spectroscopic Differences: An Electronic and Vibrational Overview

The fundamental differences in the spectroscopic signatures of the 3-cyano and 3-carboxylic acid derivatives arise from the distinct electronic properties and vibrational modes of the nitrile and carboxyl groups.

• The Cyano Group (-C≡N): This group is strongly electron-withdrawing due to the high electronegativity of the nitrogen atom and the sp-hybridization of both the carbon and nitrogen. It possesses a characteristic triple bond, which gives rise to a unique and sharp vibrational frequency in infrared spectroscopy. Its carbon atom is relatively shielded in ¹³C NMR compared to a carbonyl carbon.

• The Carboxylic Acid Group (-COOH): This group is also electron-withdrawing but is distinguished by the presence of a carbonyl (C=O) double bond and a hydroxyl (O-H) group. The acidic proton, the carbonyl carbon, and the unique vibrational modes of the C=O and O-H bonds provide multiple, highly diagnostic handles for spectroscopic identification.[3][4][5][6][7] The ability of carboxylic acids to form hydrogen-bonded dimers further influences their spectral properties, particularly in IR spectroscopy.[4][8]

Caption: Core structural differences between the two derivatives.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Carbons

NMR spectroscopy provides the most detailed structural information by probing the chemical environment of ¹H and ¹³C nuclei. The differences between our two target molecules are stark and readily identifiable.

Expertise & Experience: Causality in Chemical Shifts

The choice to use both ¹H and ¹³C NMR is deliberate. While ¹H NMR provides information on proton environments and coupling, ¹³C NMR directly probes the carbon skeleton, where the primary difference between the two molecules lies. The chemical shift of the substituent carbon itself is the single most definitive diagnostic marker.

• ¹³C NMR: The sp-hybridized carbon of the nitrile group is expected to resonate in the 115-125 ppm range.[3][5][8] In contrast, the sp²-hybridized carbonyl carbon of the carboxylic acid is significantly more deshielded due to the attached electronegative oxygen and will appear much further downfield, typically between 170-185 ppm.[3][4][5][6] This >50 ppm difference is unambiguous. The carbon at the C3 position of the diazepane ring will also experience a downfield shift in both cases due to the electron-withdrawing nature of the substituents, but the difference between the two will be less pronounced than that of the functional group carbons themselves.

• ¹H NMR: The most obvious differentiator is the carboxylic acid proton (-COOH) , which appears as a characteristic broad singlet far downfield, typically between 10-13 ppm.[3][4][8] This signal will also disappear upon the addition of a few drops of D₂O to the NMR tube, confirming an exchangeable proton. The 3-cyano derivative will lack any signal in this region. The proton on the C3 carbon (the α-proton) will be deshielded in both derivatives, typically appearing in the 2-3 ppm range, but its exact chemical shift will be subtly influenced by the specific substituent.[8][9]

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the 1,4-diazepane derivative in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O). Ensure the compound is fully dissolved.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Data Acquisition: Acquire a standard ¹H spectrum. Following this, acquire a proton-decoupled ¹³C spectrum. Typical acquisition times are a few minutes for ¹H and can range from 15 minutes to several hours for ¹³C, depending on the sample concentration.

• D₂O Exchange (for suspected carboxylic acid): After acquiring the initial ¹H spectrum, add 1-2 drops of D₂O to the NMR tube, shake gently, and re-acquire the ¹H spectrum to confirm the disappearance of the acidic proton signal.[4][5]

Caption: NMR-based workflow for derivative identification.

Data Presentation: Comparative NMR Chemical Shifts (δ, ppm)

Nucleus/Proton	3-Cyano Derivative (Expected δ)	3-Carboxylic Acid Derivative (Expected δ)	Rationale for Difference
¹³C: -C≡N	115 - 125 ppm[3][5][8]	N/A	sp-hybridized nitrile carbon.
¹³C: -COOH	N/A	170 - 185 ppm[3][4][6]	Highly deshielded sp² carbonyl carbon.
¹³C: C3-H	~40 - 55 ppm	~45 - 60 ppm	Both are electron-withdrawing; environment is similar.
¹H: -COOH	N/A	10 - 13 ppm (broad)[3][4][8]	Acidic proton, deshielded and often H-bonded.
¹H: C3-H	~2.5 - 3.5 ppm	~2.5 - 3.5 ppm	Deshielded by adjacent electron-withdrawing group.[8]
¹H: Ring CH₂	~2.0 - 3.5 ppm	~2.0 - 3.5 ppm	Complex multiplets for the diazepane ring protons.

II. Fourier-Transform Infrared (FT-IR) Spectroscopy: The Vibrational Fingerprint

FT-IR spectroscopy is a rapid and powerful technique for identifying functional groups based on their unique bond vibrational frequencies. For differentiating a nitrile from a carboxylic acid, this method is exceptionally straightforward and conclusive.

Expertise & Experience: The Power of Diagnostic Peaks

The key to using IR effectively is to focus on the most diagnostic regions of the spectrum where characteristic functional groups absorb strongly and uniquely.

• 3-Cyano Derivative: The defining feature will be a sharp, strong absorption peak in the range of 2210-2260 cm⁻¹ .[5][10] This peak is due to the C≡N triple bond stretch. This region of the IR spectrum is often called the "nitrile window" because very few other functional groups absorb here, making this peak a near-certain confirmation of the nitrile group.[3][7]

• 3-Carboxylic Acid Derivative: This compound presents two unmistakable, hallmark features. First, a very broad O-H stretching band from 2500-3300 cm⁻¹ .[4][5][6][7] The exceptional broadness is a direct result of intermolecular hydrogen bonding.[3][8] Second, a sharp and very strong C=O carbonyl stretching band between 1700-1730 cm⁻¹ (for H-bonded dimers) or slightly higher (1760 cm⁻¹) if monomeric.[3][4][5][6] The simultaneous presence of both the broad O-H and the strong C=O peak is definitive for a carboxylic acid.[3]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Background Scan: Ensure the ATR crystal (typically diamond or germanium) is clean. Perform a background scan to capture the spectrum of the ambient environment (air), which will be automatically subtracted from the sample spectrum.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Apply Pressure: Use the pressure arm to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) after analysis.

Data Presentation: Comparative FT-IR Frequencies (cm⁻¹)

Functional Group	3-Cyano Derivative (Expected Frequency)	3-Carboxylic Acid Derivative (Expected Frequency)	Appearance and Rationale
O-H Stretch	N/A	2500 - 3300 cm⁻¹[4][6][7]	Very broad, strong; due to hydrogen bonding.
C-H Stretch	~2850 - 3000 cm⁻¹	~2850 - 3000 cm⁻¹	Medium, sharp; aliphatic C-H bonds on the ring.
C≡N Stretch	2210 - 2260 cm⁻¹[5][10]	N/A	Sharp, medium-to-strong; highly diagnostic triple bond.
C=O Stretch	N/A	1700 - 1730 cm⁻¹[3][4][6]	Sharp, very strong; carbonyl of the acid dimer.
C-N Stretch	~1250 - 1020 cm⁻¹[10]	~1250 - 1020 cm⁻¹[10]	Medium; aliphatic amine C-N bonds in the ring.

III. Mass Spectrometry (MS): Confirming Mass and Fragmentation

Mass spectrometry provides the molecular weight of the compound and offers structural clues through its fragmentation pattern.

Expertise & Experience: Leveraging the Nitrogen Rule and Fragmentation Logic

The first piece of information from a mass spectrum is the molecular ion peak (M⁺·), which should correspond to the calculated molecular weight. A key principle here is the Nitrogen Rule , which states that a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight. Since both 1,4-diazepane derivatives contain two nitrogen atoms (an even number), they are expected to have an even molecular weight.

• Molecular Ion: The 3-carboxylic acid derivative will have a higher molecular weight than the 3-cyano derivative due to the difference in formula (-COOH vs. -CN). This provides an immediate point of differentiation.

• Fragmentation: Both molecules will likely exhibit fragmentation patterns characteristic of cyclic amines, such as α-cleavage adjacent to the nitrogen atoms.[11][12] The loss of the substituent or fragments containing it can also be diagnostic. For the carboxylic acid, a characteristic loss of 45 Da (-COOH) via McLafferty rearrangement or other mechanisms is plausible. For the nitrile, loss of 26 Da (-CN) or 27 Da (-HCN) might be observed.

Experimental Protocol: Electrospray Ionization (ESI) MS

• Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent like methanol or acetonitrile, often with a small amount of formic acid (0.1%) to promote protonation ([M+H]⁺).

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

• Data Acquisition: Acquire the mass spectrum, typically scanning a mass range that comfortably includes the expected molecular weights (e.g., 50-500 m/z).

Data Presentation: Comparative Mass Spectrometry Data

Parameter	3-Cyano Derivative	3-Carboxylic Acid Derivative	Rationale for Difference
Molecular Formula	C₆H₁₁N₃	C₆H₁₂N₂O₂	Different elemental composition.
Nominal MW	125 (Odd)	144 (Even)	Correction: The cyano derivative has 3 nitrogens, thus an odd MW. The acid has 2 nitrogens, thus an even MW. This is a key differentiator based on the Nitrogen Rule.
Expected M⁺ or [M+H]⁺	m/z 125 or 126	m/z 144 or 145	Direct reflection of molecular weight.
Key Fragments	Loss of -CN (26), -HCN (27)	Loss of -OH (17), -COOH (45)	Characteristic fragmentation of the functional group.

(Correction Note: The initial reasoning on the Nitrogen Rule was flawed. 3-cyano-1,4-diazepane has 3 nitrogen atoms, leading to an odd molecular weight. The 3-carboxylic acid derivative has 2 nitrogen atoms, leading to an even molecular weight. This makes the Nitrogen Rule a powerful and immediate differentiator.)

IV. UV-Vis Spectroscopy: A Complementary Technique

UV-Vis spectroscopy is generally less informative for these specific structures compared to NMR, IR, or MS, as the core 1,4-diazepane ring is a saturated heterocycle with no strong chromophores. The primary absorptions for such systems are typically high-energy n→σ* transitions that occur below the standard measurement range of most spectrophotometers (<220 nm).

However, the functional groups themselves can introduce weak electronic transitions. The nitrile group has a weak n→π* transition, and the carboxylic acid has both n→π* (from C=O) and n→σ* transitions. These are often observed as weak shoulders or end-absorption in the 210-240 nm range. While subtle differences might be observable, they are not typically used as the primary method for differentiation due to their low intensity and potential for overlap with solvent cutoffs. This technique is more valuable when the diazepane ring is part of a larger conjugated system, such as in benzodiazepines.[13][14][15]

Integrated Spectroscopic Strategy: A Self-Validating Workflow

The true power of spectroscopic analysis lies in the integration of multiple techniques. Each method provides a piece of the puzzle, and together they create an unambiguous and self-validating picture of the molecular structure.

Caption: Integrated workflow for unambiguous identification.

• Start with FT-IR: It is the fastest technique. The presence of a C≡N peak vs. broad O-H and C=O peaks provides a strong and immediate hypothesis.

• Confirm with NMR: Use ¹³C NMR to definitively identify the functional group carbon (115-125 ppm for -CN vs. 170-185 ppm for -COOH). Use ¹H NMR to confirm the presence or absence of the acidic proton.

• Verify with MS: Confirm the expected molecular weight. The Nitrogen Rule provides an additional, powerful check: an odd MW for the 3-cyano derivative and an even MW for the 3-carboxylic acid derivative.

By following this workflow, the identity of the compound is validated by three independent physical principles: bond vibration, nuclear magnetic resonance, and mass-to-charge ratio.

Conclusion

Differentiating between 3-cyano and 3-carboxylic acid 1,4-diazepane derivatives is a straightforward process when the correct spectroscopic tools are applied systematically. While each technique offers valuable clues, an integrated approach provides the highest level of confidence and scientific rigor. The most definitive differentiators are the diagnostic peaks in FT-IR (C≡N vs. O-H/C=O), the chemical shift of the functional group carbon in ¹³C NMR, the presence of the acidic proton in ¹H NMR, and the molecular weight determined by mass spectrometry. By understanding the fundamental principles behind these spectroscopic differences, researchers can ensure the structural integrity of their compounds, a cornerstone of successful drug discovery and development.

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• Mass Spectrometry: Fragment

• Chakraborty, S., Sharmin, S., Rony, S. R., Ahmad, S. A. I., & Sohrab, MD. H. (2018). Stability-indicating UV/Vis Spectrophotometric Method for Diazepam Development and Validation. Indian Journal of Pharmaceutical Sciences, 80(2), 366-373. [Link]

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A Senior Application Scientist's Guide to the Validation of Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate via Elemental Analysis

For Distribution: For researchers, scientists, and drug development professionals engaged in the synthesis and validation of novel pharmaceutical compounds.

Introduction: The Foundational Role of Elemental Analysis in Pharmaceutical Synthesis

In the landscape of pharmaceutical development, the synthesis of a novel active pharmaceutical ingredient (API) is a landmark achievement. However, synthesis is merely the first step. The subsequent, and arguably more critical, phase is rigorous validation. We must confirm, with unimpeachable certainty, that the compound we have created is indeed the compound we intended to create, and that it meets the stringent purity requirements for further development.

Elemental analysis, specifically CHN (Carbon, Hydrogen, Nitrogen) combustion analysis, serves as a fundamental pillar of this validation process.[1] While modern spectroscopic techniques like NMR and Mass Spectrometry provide intricate structural details, elemental analysis offers a direct, quantitative measure of the mass percentages of core elements. This data is indispensable for confirming the empirical formula of a newly synthesized molecule. Any significant deviation from the theoretical values can indicate the presence of impurities, residual solvents, or even an incorrect molecular structure. For regulatory bodies, this analysis is a crucial piece of documentation that supports the chemical integrity of an API.[1]

This guide provides an in-depth comparison of elemental analysis against other common analytical techniques for the validation of a specific, complex heterocyclic compound: Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate . We will explore the causality behind experimental choices, present a robust validation protocol, and offer a decision-making framework for selecting the most appropriate analytical strategy.

The Target Compound: Tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate

Before any analysis can be performed, we must first establish the theoretical benchmark. The structure of our target compound is as follows:

Molecular Formula: C₁₈H₂₃N₃O₂

This formula allows us to calculate the exact theoretical elemental composition.

Element	Atomic Mass ( g/mol )	Number of Atoms	Total Mass ( g/mol )	Mass Percent (%)
Carbon (C)	12.011	18	216.198	68.98%
Hydrogen (H)	1.008	23	23.184	7.40%
Nitrogen (N)	14.007	3	42.021	13.41%
Oxygen (O)	15.999	2	31.998	10.21%
Total	313.401	100.00%

Note: The theoretical percentages are the gold standard against which our experimental results will be judged. These calculations can be verified using standard elemental composition calculators.[2][3]

Core Validation via CHN Combustion Analysis: A Protocol

The most common method for determining carbon, hydrogen, and nitrogen content is through automated combustion analysis, a modern refinement of the Dumas method.

Principle of the Technique

A minute, precisely weighed sample of the compound is combusted at a very high temperature (typically ~900-1000°C) in a stream of pure oxygen. This process instantaneously converts all carbon into carbon dioxide (CO₂), all hydrogen into water (H₂O), and all nitrogen into nitrogen gas (N₂) or its various oxides, which are subsequently reduced back to N₂. These combustion products are then passed through a series of columns to separate them before being quantified by a thermal conductivity detector.

Detailed Experimental Protocol

Instrumentation: A calibrated CHN micro-elemental analyzer.

System Suitability and Calibration:

• Instrument Warm-up & Leak Check: Ensure the instrument has reached thermal stability and perform a system leak check as per the manufacturer's instructions. This is critical for preventing atmospheric nitrogen from biasing the results.

• Calibration Standard: Use a high-purity, stable standard with a well-documented elemental composition. Acetanilide is a common and effective choice for CHN analysis.

• Calibration Procedure: Analyze 3-5 replicates of the calibration standard (typically 2-3 mg). The instrument software will generate a calibration factor based on the known C, H, and N percentages of the standard. The results for the standard should be highly reproducible.

Sample Preparation & Analysis:

• Sample Purity: The sample must be homogenous and free of visible impurities. It should be finely ground to ensure complete combustion.

• Drying: Dry the synthesized tert-butyl 4-benzyl-3-cyano-1,4-diazepane-1-carboxylate under a high vacuum for several hours to remove any residual solvents (e.g., ethyl acetate, hexane) which would artificially inflate the carbon and hydrogen percentages.

• Weighing: Using a calibrated microbalance, accurately weigh approximately 2-3 mg of the dried sample into a tin capsule. Record the weight precisely.

• Analysis: Run the sample through the calibrated elemental analyzer. Perform the analysis in triplicate to ensure precision.

Acceptance Criteria

For a novel compound to be considered pure, the experimentally determined mass percentages for C, H, and N should closely match the theoretical values. The most widely accepted criterion in pharmaceutical literature and for journal publication is a deviation of no more than ±0.4% from the theoretical value for each element.[4]

Example Data:

Element	Theoretical %	Experimental % (Run 1)	Experimental % (Run 2)	Experimental % (Run 3)	Average Exp. %	Deviation	Pass/Fail
C	68.98	68.75	69.10	68.89	68.91	-0.07	Pass
H	7.40	7.51	7.48	7.55	7.51	+0.11	Pass
N	13.41	13.22	13.19	13.25	13.22	-0.19	Pass

A Comparative Guide: Elemental Analysis vs. Alternative Techniques

While elemental analysis is fundamental, it does not provide a complete picture.[5] A robust validation strategy integrates data from multiple analytical techniques. The choice of method depends on the specific question being asked.[6]

Parameter	Elemental Analysis (CHN)	High-Performance Liquid Chromatography (HPLC)	Liquid Chromatography-Mass Spectrometry (LC-MS)	NMR / IR Spectroscopy
Primary Information	Percentage of C, H, N; confirms empirical formula.[6]	Purity of the compound based on peak area; separates impurities.[6]	Provides molecular weight of the main compound and impurities.	Confirms molecular structure and functional groups.[7][8][9]
Strengths	Direct measure of elemental composition. Excellent for detecting inorganic impurities or incorrect stoichiometry.[5]	High sensitivity for detecting and quantifying organic impurities (ppm level).[6]	High specificity for identifying the mass of unknown impurities.	Unambiguous structural confirmation. Can identify isomers, which EA cannot.
Weaknesses	Cannot distinguish between isomers. Provides no information on the nature of impurities.[6]	Requires a suitable chromophore. Purity is relative (area %) and assumes all components have a similar response factor.	Can be less quantitative than HPLC with a UV detector without specific standards for each impurity.	Less sensitive for quantifying trace impurities. Cannot detect non-protonated impurities (e.g., salts).[5]
Intended Purpose	Confirming the correct elemental formula of the bulk material.	Determining the purity profile and quantifying known/unknown impurities.	Identifying impurities by their mass-to-charge ratio.	Verifying that the correct chemical structure has been synthesized.

Visualizing the Validation Workflow

To ensure a logical and comprehensive validation process, the following workflow should be implemented. This process ensures that each analytical technique is used to its greatest advantage, building a complete and trustworthy profile of the synthesized compound.

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